(2,4-dichloro-5-nitrophenyl)(phenyl)methanone
Cat. No. B5860067
M. Wt: 296.10 g/mol
InChI Key: JVFBPYHGQLILRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04980349
Procedure details
The reaction is carried out as in Example 10 a) by reacting chlorobenzene with 2-chloro-5-nitrobenzoyl chloride in the presence of aluminium chloride.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4](Cl)=[O:5].[Cl-:14].[Al+3].[Cl-].[Cl-]>ClC1C=CC=CC=1>[Cl:1][C:2]1[CH:10]=[C:9]([Cl:14])[C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4]([C:2]1[CH:10]=[CH:9][CH:8]=[CH:7][CH:3]=1)=[O:5] |f:1.2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C(=O)Cl)C=C(C=C1)[N+](=O)[O-]
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClC1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=C(C(=O)C2=CC=CC=C2)C=C(C(=C1)Cl)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
